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Compound of Interest

Compound Name: 3,3"-Dichlorobenzaldazine

Cat. No.: B1662941

3,3'-Dichlorobenzidine

CAS Number: 91-94-1[1][2][3]

Properties of 3,3'-Dichlorobenzidine

3,3'-Dichlorobenzidine is a gray to purple crystalline solid.[1][3] It is an organic compound with
the formula (CeHsCI(NH2))2.[4] While the pure compound is pale yellow, commercial samples
are often colored.[4] It is practically insoluble in water.[1]

Summary of Physical and Chemical Properties:
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Property Value Reference
Molecular Formula C12H10Cl2N2 [2][4]

Molar Mass 253.13 g/mol [4]
Appearance Gray or purple crystalline solid [1114]

. . 13210 133 °C (270 to 271 °F;
Melting Point [4]
405 to 406 K)

Boiling Point 402 °C (756 °F; 675 K) [4]

Water Solubility 0.07% (15°C) [4]

pKa 2.70+£0.10 [2]
High (suggesting low mobilit

Log Koc rlioh (suggesting Y sl
in soil)

Experimental Information and Applications

Synthesis: 3,3'-Dichlorobenzidine is prepared in a two-step process from 2-nitrochlorobenzene.
[4][6] The first step involves reduction with zinc in a basic solution to produce 2,2'-
dichlorodiphenylhydrazine. This intermediate then undergoes a benzidine rearrangement to
yield 3,3'-dichlorobenzidine.[4]

Uses: Historically, it was used in the production of dyes.[4][5][6] It is widely used in the
manufacturing of diarylide yellow pigments for printing inks.[4] It also serves as a curing agent
for isocyanate-terminated polymers and resins.[1]

Safety and Toxicity: 3,3'-Dichlorobenzidine is considered a carcinogen and has been shown to
increase the incidence of tumors in animals.[4] Due to its structural similarity to benzidine, a
known carcinogen, it is suspected to have a similar mechanism in causing bladder cancer in
humans.[4]

Due to the lack of information for "3,3'-Dichlorobenzaldazine,” no experimental protocols or
signaling pathways can be provided. The creation of diagrams is also not possible without
relevant data.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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